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Compound of Interest

Compound Name: Menthyl acetate

CAS No.: 2230-87-7

Cat. No.: B1630863

Get Quote

Menthyl acetate is a naturally occurring monoterpene and the acetate ester of menthol.[1] It is

a key constituent of peppermint oil, typically comprising 3-5% of the volatile oil, where it

contributes significantly to the characteristic aroma and flavor.[1] In the realm of perfumery,

menthyl acetate is prized not as a simple replacement for menthol, but as a sophisticated

modifier that imparts a unique sensory experience. Its aroma is softer and more nuanced than

menthol, often described as having minty, rose-like, fruity, and even tea-like characteristics.[2]

[3][4][5] This complexity allows it to deliver a subtle, uplifting freshness and a pleasant cooling

sensation without the harsh, medicinal notes associated with pure menthol.[2][6][7] Its

versatility makes it an indispensable element for creating vibrant, fresh, and sophisticated scent

profiles in a wide array of fragrance applications.[4][8]

Physicochemical Properties
A thorough understanding of menthyl acetate's physical and chemical properties is

fundamental for its effective handling, formulation, and quality assessment. These properties

dictate its behavior in various solvents and fragrance bases.
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Property Value Source(s)

Chemical Formula C₁₂H₂₂O₂ [1]

Molar Mass 198.30 g/mol [1][9]

Appearance Colorless to pale yellow liquid [4][6][9]

Odor Profile
Minty, cooling, sweet, fruity,

rose-like, tea-like
[2][3][5]

Boiling Point 229–230 °C [1]

Density ~0.92 g/mL (at 20-25 °C) [1][6]

Flash Point ~77 °C (closed cup) [1]

Solubility
Miscible with alcohol and

ether; slightly soluble in water.
[9][10]

Odor Life on Strip Approximately 13 hours [5]

Synthesis Protocols: From Menthol to Menthyl
Acetate
The primary route for producing menthyl acetate is the esterification of menthol. The choice of

acetylating agent is critical, as it directly impacts reaction efficiency, conditions, and the

complexity of the purification process.

Causality Behind Synthesis Choices
The effectiveness of the esterification reaction is governed by the reactivity of the acetylating

agent. The leaving group's ability to depart influences the reaction rate, following the general

trend: acetyl chloride > acetic anhydride > acetic acid.[11]

Acetyl Chloride: Offers the highest reactivity and fastest conversion due to the excellent

chloride leaving group. However, it vigorously produces corrosive hydrogen chloride (HCl)

gas, requiring specialized equipment and careful handling.[11][12]
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Acetic Anhydride: Provides a good balance of reactivity and safety. It is more effective than

acetic acid and is commonly used in industrial production. The reaction co-produces acetic

acid, which must be neutralized and washed out during the workup.[11][13]

Acetic Acid (Fischer Esterification): This is the classic, equilibrium-limited method. It is the

least reactive and requires a strong acid catalyst (like H₂SO₄) and often the removal of water

to drive the reaction to completion, making it relatively inefficient for high-yield synthesis.[11]
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Menthyl Acetate Synthesis Workflow

Menthol +
Acetylating Agent

(e.g., Acetic Anhydride)

Esterification Reaction
(Optional Catalyst, Heat)

Quenching & Neutralization
(e.g., NaHCO₃ wash)

Phase Separation
(Aqueous vs. Organic)

Drying of Organic Layer
(e.g., Anhydrous MgSO₄)

Filtration & Distillation

Pure Menthyl Acetate
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Caption: General workflow for the synthesis and purification of menthyl acetate.
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Protocol 1: Synthesis via Acetic Anhydride
(Recommended Lab Scale)
This protocol offers a robust and efficient method suitable for standard laboratory synthesis.

Materials:

L-Menthol

Acetic Anhydride

Concentrated Sulfuric Acid (H₂SO₄) (catalytic amount)

Saturated Sodium Bicarbonate (NaHCO₃) solution

Deionized Water

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Standard reflux and separation glassware

Procedure:

Setup: Assemble a round-bottom flask with a reflux condenser in a heating mantle.

Charging Reactants: To the flask, add L-Menthol (1.0 eq) and Acetic Anhydride (1.2 eq).

Catalysis: While stirring, carefully add a few drops of concentrated H₂SO₄. An exothermic

reaction may be observed.

Reaction: Heat the mixture to reflux gently for 1-2 hours. Monitor the reaction progress via

Thin Layer Chromatography (TLC).

Cooling & Quenching: Once the reaction is complete, cool the flask to room temperature.

Slowly and carefully pour the reaction mixture into a separatory funnel containing cold

deionized water.

Neutralization & Washing: Wash the organic layer sequentially with:
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Saturated NaHCO₃ solution until effervescence ceases (to neutralize remaining acid).

Deionized water (2-3 times) until the aqueous layer is neutral (check with pH paper).[12]

Drying: Separate the organic layer and dry it over anhydrous MgSO₄ for at least 30 minutes.

[12]

Purification: Filter off the drying agent. The resulting liquid can be purified further by vacuum

distillation to yield high-purity menthyl acetate.

Application in Perfumery and Fragrance
Formulation
Menthyl acetate's value lies in its ability to enhance and modify fragrance compositions with a

clean, cooling lift.

Olfactory Contribution & Blending Synergies
Menthyl acetate is a versatile blending agent that introduces freshness without dominating the

fragrance profile.

Top Note Freshening: It provides a crisp, uplifting top note that is less piercing than

traditional mints.[2]

Floral Enhancement: It excels at emphasizing floral notes, especially rose and geranium, by

adding a dewy, natural-smelling freshness.[3][5][14]

Cooling Sensation: It imparts a mild cooling effect, which is highly desirable in personal care

products like lotions, aftershaves, and body sprays.[2][6][7]

Fruity & Herbal Accords: It blends seamlessly into fruity (berry, blackcurrant) and herbal

(lavender) compositions, adding complexity and a touch of invigorating coolness.[3][5]
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Fragrance Families

Menthyl Acetate

Floral
(Rose, Geranium)

Adds Dewy Freshness
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Herbal
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Enhances Cleanliness

Minty
(Spearmint)

Softens & Sweetens
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Caption: Synergistic blending of menthyl acetate with other fragrance families.

Performance and Stability in Product Bases
The stability of a fragrance ingredient is crucial for its performance in the final product. Menthyl
acetate shows good stability across a range of typical pH values for consumer products,

though it can be susceptible to hydrolysis under extreme pH conditions.

Application Typical pH
Stability of Menthyl
Acetate

Fine Fragrance / Eau de

Toilette
4.5 - 6.0 Good

Toiletry Applications (Lotions) ~6.0 Good

Antiperspirants ~3.5 Fair

Liquid Detergent ~9.0 Good

Bar Soap ~10.0 Good

Powder Detergent ~11.0 Good

Bleach-Containing Products ~14.0 Poor
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(Data adapted from Takasago International Corporation)[14]

Quality Control and Analytical Protocols
To ensure the olfactory quality and safety of menthyl acetate, rigorous analytical testing is

mandatory. The primary goal is to confirm identity, assess purity, and quantify any impurities,

such as unreacted menthol or by-products from synthesis. Gas Chromatography-Mass

Spectrometry (GC-MS) is the gold standard for this analysis.

GC-MS Analysis

Menthyl Acetate Sample Dilute in Solvent
(e.g., Ethanol) Inject into GC-MS GC Separation

(Based on Volatility) MS Detection & Fragmentation

Data Analysis:
- Retention Time
- Mass Spectrum

- Peak Area %

Purity Report
(e.g., >98%)

Click to download full resolution via product page

Caption: Standard quality control workflow for menthyl acetate using GC-MS.

Protocol 2: GC-MS Purity Analysis
Objective: To determine the purity of a menthyl acetate sample and identify impurities.

Instrumentation & Consumables:

Gas Chromatograph with Mass Spectrometric Detector (GC-MS)

Capillary Column (e.g., HP-5MS, 30m x 0.25mm x 0.25µm)

Helium (Carrier Gas)

Ethanol or Hexane (Solvent)

Menthyl Acetate reference standard

Procedure:
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Standard Preparation: Prepare a 1% (v/v) solution of the menthyl acetate reference

standard in the chosen solvent.

Sample Preparation: Prepare a 1% (v/v) solution of the menthyl acetate sample to be tested

in the same solvent.

GC-MS Method Setup (Example Parameters):

Inlet Temperature: 250 °C

Injection Mode: Split (e.g., 50:1 ratio)

Injection Volume: 1 µL

Carrier Gas Flow: Helium at 1.0 mL/min (constant flow)

Oven Program:

Initial Temp: 60 °C, hold for 2 min

Ramp: 10 °C/min to 240 °C

Hold: 5 min at 240 °C

MS Transfer Line Temp: 280 °C

Ion Source Temp: 230 °C

Ionization Mode: Electron Ionization (EI) at 70 eV

Mass Scan Range: 40-350 amu

Analysis Sequence:

Run a solvent blank to ensure system cleanliness.

Inject the reference standard to establish retention time and mass spectrum.

Inject the sample.
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Data Interpretation:

Identification: Confirm the identity of the main peak in the sample chromatogram by

matching its retention time and mass spectrum with the reference standard.

Purity Calculation: Calculate the purity by the area percent method. Purity (%) = (Peak

Area of Menthyl Acetate / Total Peak Area of all components) x 100. A typical

specification for fragrance grade is a GC purity of ≥98%.[6]

Impurity Identification: Identify other peaks (e.g., menthol, isomers) by comparing their

mass spectra to a library (e.g., NIST).

Safety and Regulatory Considerations
Menthyl acetate is widely used in fragrance, flavor, cosmetic, and oral care products.[4][8]

While generally considered safe for its intended use, it is classified as a combustible liquid and

may pose a hazard to aquatic life. In the body, it is expected to hydrolyze to menthol, which is

then metabolized.[3] Professionals must adhere to the latest guidelines and concentration limits

set by regulatory bodies such as the International Fragrance Association (IFRA) and local

governmental agencies to ensure consumer safety.

Conclusion
Menthyl acetate is a cornerstone ingredient for imparting a refined, cooling freshness in

modern perfumery. Its unique olfactory profile—softer and more complex than menthol—allows

for its use across a broad spectrum of fragrance types, from florals to herbal and fruity

compositions. A comprehensive understanding of its synthesis, application synergies, and

analytical validation is essential for harnessing its full potential. By following robust protocols for

synthesis and quality control, researchers and perfumers can confidently incorporate menthyl
acetate to create innovative, vibrant, and sensorially pleasing fragrances.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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